![molecular formula C10H12N2S B7469318 3-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)propanenitrile](/img/structure/B7469318.png)
3-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)propanenitrile
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Overview
Description
3-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)propanenitrile is a chemical compound that has been studied extensively for its potential use in scientific research. It is a heterocyclic compound that contains a thieno[3,2-c]pyridine ring system and a nitrile functional group. This compound has shown promise in a variety of research applications, including drug discovery and the study of biological systems.
Mechanism of Action
The mechanism of action of 3-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)propanenitrile is not fully understood. It is believed to act by binding to specific targets in cells and modulating their function. This compound has been shown to have activity against a variety of targets, including kinases and G protein-coupled receptors.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied in vitro and in vivo. This compound has been shown to have activity in cellular assays, and it has been used to probe the function of various proteins. In animal studies, this compound has been shown to have effects on behavior and physiology.
Advantages and Limitations for Lab Experiments
The advantages of using 3-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)propanenitrile in lab experiments include its activity against a variety of targets and its potential use in drug discovery. However, there are also limitations to using this compound. For example, its mechanism of action is not fully understood, and it may have off-target effects.
Future Directions
There are many future directions for research on 3-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)propanenitrile. One direction is to further study its mechanism of action and identify its specific targets in cells. Another direction is to develop derivatives of this compound with improved activity and selectivity. Additionally, this compound could be used in the study of specific biological systems or diseases.
Synthesis Methods
The synthesis of 3-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)propanenitrile has been described in the literature. One method involves the reaction of 2-aminothiophene with acrolein followed by cyclization with formaldehyde and ammonium acetate. Another method involves the reaction of 2-aminothiophene with acrylonitrile followed by cyclization with formaldehyde and ammonium acetate.
Scientific Research Applications
3-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)propanenitrile has been studied for its potential use in drug discovery. It has been shown to have activity against a variety of targets, including kinases and G protein-coupled receptors. This compound has also been studied for its potential use in the study of biological systems. It has been shown to have activity in cellular assays, and it has been used to probe the function of various proteins.
Properties
IUPAC Name |
3-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)propanenitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12N2S/c11-4-1-5-12-6-2-10-9(8-12)3-7-13-10/h3,7H,1-2,5-6,8H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VYBYBRXQAVHTGC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC2=C1SC=C2)CCC#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12N2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
192.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.